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Compound of Interest

Compound Name: Perthane

CAS No.: 72-56-0

Cat. No.: B1679655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Perthane (CAS: 72-56-0), a formerly used organochlorine insecticide.[1][2] Adherence to these

procedures is critical to ensure personnel safety and environmental protection. Perthane is no

longer registered for use as a pesticide in the United States.[1][2]

Chemical and Physical Properties
A clear understanding of Perthane's physical and chemical properties is fundamental to its safe

handling. This data is crucial for anticipating its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₁₈H₂₀Cl₂ [3]

Molecular Weight 307.26 g/mol

Appearance

Crystalline solid when pure;

technical grade is a light yellow

waxy solid.

Melting Point 56-57°C (133-135°F)

Boiling Point Decomposes before boiling.

Solubility

Insoluble in water; soluble in

acetone, kerosene, and diesel

fuel.

Vapor Pressure 3.99E-06 mm Hg

Toxicity Data
Perthane is considered mildly toxic by ingestion but more hazardous via intravenous

administration. It is classified as a questionable carcinogen with experimental data showing

carcinogenic and tumorigenic effects.

Metric Value Species Route Source

LD50 >5000 mg/kg
Experimental

Animals
Oral

LD50 6600 mg/kg Rat Oral

LD50 6600 mg/kg Mouse Oral

LD50 73 mg/kg Rat Intravenous

Procedural Guidance for Handling and Disposal
The following workflow provides step-by-step guidance for the safe handling and disposal of

Perthane in a laboratory setting.
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Perthane Handling and Disposal Workflow

Preparation and Handling

Spill Response

Disposal

Start: Handling Perthane

Wear Appropriate PPE:
- NIOSH-approved half-face respirator

- Chemical protective gloves
- Boots

- Goggles

Step 1

Handle in a well-ventilated area,
away from heat and alkalis.

Step 2

Small Spill Occurs

Accident

Prepare for Disposal

Routine Use

Remove all sources of ignition.

Step 3a

Dampen solid spill material
with 60-70% ethanol.

Step 3b

Transfer dampened material to a
suitable container.

Step 3c

Use absorbent paper dampened with
60-70% ethanol to clean up remaining material.

Step 3d

Solvent wash contaminated surfaces
with 60-70% ethanol, followed by

soap and water.

Step 3e

Step 4

Seal contaminated materials in a
vapor-tight plastic bag.

Step 5

Consult with environmental regulatory
agencies for guidance on acceptable

disposal practices.

Step 6

Dispose of as hazardous waste in
accordance with local, regional,

national, and international regulations.

Step 7

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Perthane.
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Personal Protective Equipment (PPE)
When handling Perthane, especially when weighing and diluting the neat chemical, the

following personal protective equipment is recommended:

Respiratory Protection: A NIOSH-approved half-face respirator equipped with an organic

vapor/acid gas cartridge with a dust/mist filter.

Hand Protection: Wear appropriate chemical protective gloves.

Eye Protection: Chemical safety goggles are necessary to protect against splashes or dust.

Skin and Body Protection: Wear chemical protective boots and appropriate lab clothing.

Storage
Perthane should be stored in a refrigerator, away from alkalis. It is sensitive to heat and can

decompose, which may lead to spontaneous combustion under certain conditions.

Spill Response
In the event of a small spill:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.

Dampen the Spill: Dampen the solid spill material with 60-70% ethanol.

Containment: Transfer the dampened material into a suitable container for disposal.

Final Cleanup: Use absorbent paper dampened with 60-70% ethanol to clean any remaining

material.

Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap

and water solution.

Secure Waste: Seal all contaminated materials, including absorbent paper and any

contaminated clothing, in a vapor-tight plastic bag for disposal.

Disposal Plan
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The ultimate disposal of Perthane must be in accordance with all applicable environmental and

public health regulations.

Consult Regulations: Before attempting to dispose of Perthane waste, consult with

environmental regulatory agencies for guidance on acceptable disposal practices.

Hazardous Waste: Perthane and any materials contaminated with it should be treated as

hazardous waste.

Professional Disposal: It is recommended to use a licensed professional waste disposal

service to dispose of this chemical. The only acceptable disposal procedure for

organochlorine pesticides like Perthane is often incineration at high temperatures in

specialized facilities.

Container Disposal: Empty containers are considered hazardous waste and must be triple-

rinsed before disposal or recycling. The rinsate should be collected and disposed of as

hazardous waste. Programs like ChemClear may be available for the disposal of unwanted

chemicals. Always check the product label for specific "Storage and Disposal" instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1679655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

